Cas no 33050-36-1 (3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 33050-36-1
• MF: C₅H₃ClN₄
• MW: 154.5571
• CID: 2092848
• PubChem ID: 1474181
• Update Time: 2025-08-05

3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine
• 3-chloro-1,2,4-Triazolo[4,3-b]pyridazine
• 3-chloro[1,2,4]triazolo[4,3-b]pyridazine
• C74687
• A875447
• AKOS015992536
• SCHEMBL2764570
• CS-0081016
• 3J-354S
• 3-Chloro-[1 pound not2 pound not4]triazolo[4 pound not3-b]pyridazine
• DTXSID60363047
• DA-23875
• EN300-733250
• 33050-36-1
• MFCD04125061

• MDL： MFCD04125061
• Inchi： 1S/C5H3ClN4/c6-5-9-8-4-2-1-3-7-10(4)5/h1-3H
• InChI Key： GPWWYWGHZHRRCW-UHFFFAOYSA-N
• SMILES： ClC1=NN=C2C([H])=C([H])C([H])=NN21

Computed Properties

• Exact Mass: 154.0046238g/mol
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1

3-Chloro-[1,2,4]triazolo[4,3-b]pyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261-P280
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines